1-ethyl-3-ethynyl-5-pyrrolidin-1-yl-1H-[1,2,4]triazole

• Molecular Formula: C10H14N4
• Molecular Weight: 190.25 g/mol
• IUPAC Name: 1-ethyl-3-ethynyl-5-pyrrolidin-1-yl-1,2,4-triazole
• InChI: InChI=1S/C10H14N4/c1-3-9-11-10(14(4-2)12-9)13-7-5-6-8-13/h1H,4-8H2,2H3
• InChI Key: XZBQDUGEMNOCLN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC(=N1)C#C)N2CCCC2

Description

1-ethyl-3-ethynyl-5-pyrrolidin-1-yl-1H-[1,2,4]triazole is a useful research compound. Its molecular formula is C10H14N4 and its molecular weight is 190.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-ethyl-5-(pyrrolidin-1-yl)-3-((trimethylsilyl)ethynyl)-1H-1,2,4-triazole (122 mg, 465 μmol, Eq: 1.00) in methanol (3 ml) and 1N NaOH aq. (0.1 ml) was stirred for 18 hours at 25° C. under argon atmosphere. The mixture was diluted with ethyl acetate and washed with water. The organic layer was separated, dried over magnesium sulfate, filtered and concentrated affording 1-ethyl-3-ethynyl-5-pyrrolidin-1-yl-1H-[1,2,4]triazole (79 mg, 89.3%) as an orange oil. MS: m/z=191.2 (M+H+)